Cas no 2201738-57-8 (3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one
• CAS No: 2201738-57-8
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5325380
• Update Time: 2025-11-06

3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(cyclobutyloxy)-1-methyl-
• 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one

• Inchi： 1S/C9H12N2O2/c1-11-6-5-10-8(9(11)12)13-7-3-2-4-7/h5-7H,2-4H2,1H3
• InChI Key： WGNRQHANMGOXOH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CN=C1OC1CCC1

Additional information on 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one

3-Cyclobutoxy-1-Methyl-1,2-Dihydropyrazin-2-One: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one, identified by the CAS number 2201738-57-8, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound belongs to the class of dihydropyrazinones, which are known for their versatility and biological activity. The integration of a cyclobutoxy group and a methyl substituent into its structure introduces intriguing electronic and steric effects, making it a subject of interest for researchers in drug discovery, material science, and beyond.

Recent studies have highlighted the importance of dihydropyrazinones as scaffolds for bioactive molecules. The 3-cyclobutoxy substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. Researchers have found that this group enhances the compound's solubility in lipophilic solvents, which is a desirable trait for drug candidates. Furthermore, the methyl group at position 1 contributes to the compound's stability and bioavailability, making it a promising lead for further optimization.

The synthesis of 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one involves a multi-step process that typically begins with the preparation of the cyclobutoxy intermediate. This is followed by a series of coupling reactions and cyclizations to form the dihydropyrazinone ring system. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

In terms of biological activity, this compound has shown potential as an inhibitor of certain enzyme targets. For instance, studies have demonstrated its ability to modulate kinase activity, which is critical in pathways associated with cancer and inflammatory diseases. The cyclobutoxy group's unique geometry allows for favorable interactions with the enzyme's active site, enhancing its inhibitory effects. Additionally, computational modeling has revealed that the methyl group at position 1 contributes to the compound's binding affinity by stabilizing key interactions.

The application of 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one extends beyond pharmacology. Its structural rigidity and electronic properties make it an attractive candidate for use in advanced materials such as organic semiconductors. Researchers have explored its potential as a building block for self-assembled monolayers and nanomaterials, leveraging its ability to form stable π-conjugated systems.

In conclusion, 3-cyclobutoxy-1-methyl-1,2-dihydropyrazin-2-one (CAS No: 2201738-57-8) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a valuable tool for future innovations in drug development and materials science.